N'-(4-methylphenyl)sulfonylbenzenecarboximidamide
Overview
Description
N’-(4-methylphenyl)sulfonylbenzenecarboximidamide is a chemical compound with the molecular formula C14H14N2O2S . It has extensive applications in scientific research due to its unique structure, which enables it to serve as a catalyst, a reagent, and a building block for synthesizing various organic compounds.
Molecular Structure Analysis
The molecular structure of N’-(4-methylphenyl)sulfonylbenzenecarboximidamide is represented by the formula C14H14N2O2S . More detailed structural information, including 2D and 3D conformers, can be found in databases like PubChem .Chemical Reactions Analysis
The specific chemical reactions involving N’-(4-methylphenyl)sulfonylbenzenecarboximidamide are not detailed in the available resources. Its role in reactions likely depends on its function as a catalyst, a reagent, or a building block.Physical And Chemical Properties Analysis
N’-(4-methylphenyl)sulfonylbenzenecarboximidamide has a molecular weight of 274.32 g/mol . Other physical and chemical properties such as Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, Rotatable Bond Count, Exact Mass, Monoisotopic Mass, Topological Polar Surface Area, Heavy Atom Count, Formal Charge, Complexity, Isotope Atom Count, Defined Atom Stereocenter Count, Undefined Atom Stereocenter Count, Defined Bond Stereocenter Count, Undefined Bond Stereocenter Count, Covalently-Bonded Unit Count, and Compound Is Canonicalized can also be found in databases like PubChem .Mechanism of Action
The mechanism of action of N'-(4-methylphenyl)sulfonylbenzenecarboximidamide is not fully understood, but it is thought to involve the modulation of sulfonylurea receptors in cells. These receptors are responsible for regulating the release of insulin in pancreatic cells, and this compound has been found to enhance this process. Additionally, this compound has been found to have effects on other cellular processes, such as calcium signaling and ion channel activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and complex. In addition to its effects on insulin secretion, this compound has been found to have effects on neurotransmitter release, calcium signaling, and ion channel activity. This compound has also been found to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N'-(4-methylphenyl)sulfonylbenzenecarboximidamide in lab experiments is its specificity for sulfonylurea receptors, which allows researchers to study the role of these receptors in a variety of different cellular processes. However, the use of this compound in experiments is limited by its potential toxicity and the difficulty of synthesizing and purifying this compound.
Future Directions
There are a number of potential future directions for research on N'-(4-methylphenyl)sulfonylbenzenecarboximidamide. One area of interest is the development of new derivatives of this compound that may have improved pharmacological properties or greater specificity for certain cellular processes. Additionally, this compound and related compounds may have potential applications in the treatment of a variety of different diseases, including diabetes, epilepsy, and Parkinson's disease. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential applications in scientific research and medicine.
Scientific Research Applications
N'-(4-methylphenyl)sulfonylbenzenecarboximidamide has been studied for its potential applications in a number of different scientific fields, including biochemistry, pharmacology, and neuroscience. One of the primary uses of this compound is as a tool for studying the role of sulfonylurea receptors in insulin secretion. This compound has also been found to have potential applications in the treatment of neurological disorders, such as epilepsy and Parkinson's disease.
Safety and Hazards
properties
IUPAC Name |
N'-(4-methylphenyl)sulfonylbenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2S/c1-11-7-9-13(10-8-11)19(17,18)16-14(15)12-5-3-2-4-6-12/h2-10H,1H3,(H2,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHPNSBYDAZHMIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80386197 |
Source
|
| Record name | N'-(4-methylphenyl)sulfonylbenzenecarboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80386197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4115-16-6 |
Source
|
| Record name | N'-(4-methylphenyl)sulfonylbenzenecarboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80386197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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